Cas no 1340117-14-7 (2-Acetyl-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 1340117-14-7
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5717687
• PubChem ID: 62708620
• Update Time: 2025-07-20

2-Acetyl-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ACETYL-4-(PROPAN-2-YL)CYCLOHEXAN-1-ONE
• EN300-1126163
• AKOS012000967
• 1340117-14-7
• 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C11H18O2/c1-7(2)9-4-5-11(13)10(6-9)8(3)12/h7,9-10H,4-6H2,1-3H3
• InChI Key： UEMHJLQEPJICIC-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)C)CC1C(C)=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids

Additional information on 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one

Comprehensive Overview of 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one (CAS No. 1340117-14-7)

2-Acetyl-4-(propan-2-yl)cyclohexan-1-one, with the CAS number 1340117-14-7, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, fragrance development, and pharmaceutical research. This ketone derivative, characterized by its unique cyclohexanone backbone substituted with acetyl and isopropyl groups, exhibits versatile chemical properties. Researchers and industry professionals often search for terms like "2-Acetyl-4-isopropylcyclohexanone synthesis", "CAS 1340117-14-7 applications", and "cyclohexanone derivatives in perfumery", reflecting its broad utility and relevance in modern science.

The molecular structure of 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one combines a six-membered ring with ketone functionality at position 1 and an acetyl group at position 2, while the isopropyl moiety at position 4 contributes to its steric and electronic profile. This configuration makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules. Recent trends in green chemistry have spurred interest in optimizing its production using catalytic methods or biocatalysis, addressing environmental concerns tied to traditional synthetic routes. Queries such as "sustainable synthesis of cyclohexanone derivatives" and "eco-friendly ketone modifications" highlight this shift in focus.

In the fragrance industry, 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one is prized for its potential to impart woody, spicy, or musk-like notes, aligning with the growing demand for niche perfumery ingredients. Its stability and compatibility with other aroma chemicals make it a candidate for long-lasting scent formulations. Concurrently, pharmaceutical studies explore its role as a scaffold for bioactive molecules, with searches like "cyclohexanone-based drug discovery" and "ketone intermediates in medicinal chemistry" underscoring its therapeutic relevance. Analytical techniques such as GC-MS and NMR are routinely employed to characterize its purity and confirm structural integrity.

From a commercial standpoint, suppliers and manufacturers emphasize high-purity 1340117-14-7 to meet stringent industry standards. The compound's storage typically requires protection from light and moisture, with recommendations for anhydrous conditions to prevent degradation. As regulatory frameworks evolve, compliance with REACH and other global chemical regulations remains critical for its trade and application. Discussions around "safe handling of ketone derivatives" and "regulatory updates for specialty chemicals" frequently arise in professional forums.

Innovations in computational chemistry have further propelled research on 2-Acetyl-4-(propan-2-yl)cyclohexan-1-one, enabling predictive modeling of its reactivity and interactions. This aligns with the surge in AI-driven molecular design, a hot topic among chemists seeking to accelerate discovery. Additionally, its potential in material science, such as polymer precursors or coatings, is an emerging area of exploration, resonating with queries like "cyclohexanone in advanced materials". The compound's adaptability across disciplines ensures its continued significance in both academic and industrial settings.

To summarize, CAS 1340117-14-7 represents a multifaceted chemical entity with applications spanning fragrances, pharmaceuticals, and beyond. Its synthesis, properties, and uses reflect the intersection of traditional knowledge and cutting-edge technology, making it a subject of enduring interest. For those delving deeper, resources on "structure-activity relationships of ketones" or "industrial-scale production challenges" provide further insights into this compelling compound.